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Compound of Interest

Compound Name: (E)-(1,4-13C2)but-2-enedioic acid

Cat. No.: B135278 Get Quote

An In-depth Technical Guide to Fumaric Acid-
1,4-13C2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental applications, and metabolic significance of Fumaric Acid-1,4-13C2.

This isotopically labeled compound is a powerful tool in metabolic research, enabling precise

tracking of the fumarate molecule through various biochemical pathways.

Core Physical and Chemical Properties
Fumaric Acid-1,4-13C2 is a stable, isotopically labeled form of fumaric acid where the carbon

atoms at positions 1 and 4 are replaced with the heavy isotope, carbon-13 (¹³C). This labeling

results in a mass shift of +2, making it distinguishable from its unlabeled counterpart by mass

spectrometry.

Table 1: Physical and Chemical Data for Fumaric Acid-1,4-13C2
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Property Value

Chemical Formula (¹³C)₂C₂H₄O₄[1]

Linear Formula HOO¹³CCH=CH¹³COOH

Molecular Weight 118.06 g/mol [1][2]

CAS Number 96503-56-9[1][2]

Appearance White crystalline powder[3]

Melting Point 298-300 °C (sublimes)[4]

Flash Point 230 °C (closed cup)

Isotopic Purity Typically ≥99 atom % ¹³C

Solubility
Poorly soluble in water, more soluble in alcohol.

[3]

pKa
The pKa of unlabeled fumaric acid is

approximately 3.03.[3]

Key Applications in Research
Fumaric Acid-1,4-13C2 is an invaluable tracer for metabolic studies. Its applications span

various research fields:

Metabolic Flux Analysis: It is used to trace the flow of carbon atoms through central

metabolic pathways, such as the Citric Acid (TCA) Cycle.[5]

Drug Development: The labeled compound helps in investigating the metabolism of drugs

and their impact on cellular metabolic pathways.[6]

Biomarker Discovery: By tracking its metabolic fate, researchers can identify potential

biomarkers for diseases like cancer.[7]

Hyperpolarized MRI: Hyperpolarized [1,4-¹³C₂]fumarate is used as an in vivo imaging agent

to detect cell necrosis, offering a non-invasive method to monitor tumor response to therapy.

[8][9]
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Experimental Protocols and Methodologies
The use of ¹³C-labeled compounds requires specific experimental designs to accurately track

their incorporation and transformation.

General Protocol for ¹³C-Labeling and Metabolic Tracing
This protocol outlines a typical workflow for a cell culture-based metabolic tracing experiment

using Fumaric Acid-1,4-13C2.

Cell Culture and Labeling:

Culture cells of interest to a desired confluency (e.g., mid-log growth phase).[5]

Replace the standard culture medium with a medium containing a known concentration of

Fumaric Acid-1,4-13C2.

Incubate the cells for a specific period to allow for the uptake and metabolism of the

labeled substrate. The duration can vary depending on the experimental goals.

Metabolite Extraction:

Harvest the cells by centrifugation.[5]

Quench metabolism rapidly, often using cold methanol or other solvent mixtures, to

prevent further enzymatic activity.

Perform metabolite extraction using a suitable solvent system (e.g., a mixture of methanol,

chloroform, and water) to separate polar and nonpolar metabolites.

Sample Analysis (LC-MS or NMR):

Liquid Chromatography-Mass Spectrometry (LC-MS): Analyze the extracted metabolites.

The mass spectrometer will detect the mass shift in metabolites that have incorporated the

¹³C atoms from Fumaric Acid-1,4-13C2, allowing for their identification and relative

quantification.[7]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C-NMR can provide detailed

information about the specific positions of the ¹³C atoms within the resulting metabolites,

helping to elucidate the active metabolic pathways.[7][10]

Data Analysis:

Process the raw data to identify labeled metabolites and determine their isotopic

enrichment.

Use metabolic flux analysis software to model the flow of the ¹³C label through the

metabolic network, providing quantitative insights into pathway activity.

Synthesis of Fumaric Acid-1,4-13C2
While typically purchased from commercial suppliers, the synthesis of ¹³C-labeled compounds

can be achieved through established chemical or biosynthetic methods.[6]

Chemical Synthesis: A common approach involves using simple, commercially available ¹³C-

labeled precursors. For example, a synthesis could be designed to utilize ¹³C-labeled carbon

dioxide (¹³CO₂) in a Grignard reaction to introduce the labeled carboxyl groups.[6] A plausible

multi-step synthesis for the precursor to [1,4-¹³C₂]fumarate, [1-¹³C]acetylenedicarboxylic acid,

starts from [1-¹³C]sodium acetate.[11]

Biosynthetic Methods: Microorganisms or plant systems can be cultured in media containing

a ¹³C-labeled substrate (like ¹³C-glucose).[6] These organisms then naturally produce ¹³C-

labeled metabolites, which can be extracted and purified.

Visualization of Pathways and Workflows
Metabolic Fate in the Citric Acid (TCA) Cycle
Fumarate is a key intermediate in the TCA cycle. Fumaric Acid-1,4-13C2 enters the cycle and

is converted to malate by the enzyme fumarase. This reaction can be traced to monitor

mitochondrial function and cell death, as the conversion to malate is a sensitive marker of

cellular necrosis.[9]
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Fumaric Acid-1,4-13C2
(HOO¹³C-CH=CH-¹³COOH)

Fumarase

Malate-1,4-13C2
(HOO¹³C-CH(OH)-CH₂-¹³COOH)

 H₂O

Click to download full resolution via product page

Conversion of Fumaric Acid-1,4-13C2 to Malate-1,4-13C2.

Experimental Workflow for Metabolic Tracing
The following diagram illustrates a typical workflow for conducting a metabolic tracing study

using Fumaric Acid-1,4-13C2.

Sample Preparation Data Acquisition & Analysis

1. Cell Culture 2. Introduce
Fumaric Acid-1,4-13C2 3. Quench Metabolism 4. Metabolite Extraction 5. LC-MS / NMR

Analysis 6. Data Processing 7. Metabolic Flux
Analysis

Click to download full resolution via product page

Workflow for ¹³C-based metabolic flux analysis.

Logical Relationships in Research Applications
Fumaric Acid-1,4-13C2 serves as a foundational tool that enables various advanced research

applications.
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Applications derived from Fumaric Acid-1,4-13C2 methodologies.

Safety and Handling
Fumaric Acid-1,4-13C2 is classified as causing serious eye irritation.[2][12][13]

Handling: Avoid contact with skin and eyes.[12] Use in a well-ventilated area and avoid the

formation of dust.[12][14] Standard personal protective equipment (PPE), including safety

goggles and gloves, should be worn.[14]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[12][13] If

irritation persists, seek medical attention.[12] If inhaled, move the person to fresh air.[12]

Storage: Store at room temperature in a dry, well-ventilated place, away from light and

moisture.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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